N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]oxamide
• InChI: InChI=1S/C21H21N3O5/c1-24-12-15(14-4-2-3-5-16(14)24)17(25)11-22-20(26)21(27)23-13-6-7-18-19(10-13)29-9-8-28-18/h2-7,10,12,17,25H,8-9,11H2,1H3,(H,22,26)(H,23,27)
• InChI Key: WNVPTJSATFGXPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C(=O)NC3=CC4=C(C=C3)OCCO4)O
• Molecular Formula: C21H21N3O5
• Molecular Weight: 395.4 g/mol
• CAS No.: 1705020-71-8

Description

N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H21N3O5 and its molecular weight is 395.415. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polycyclic Aromatic Hydrocarbons and Binding Affinities

Polycyclic aromatic hydrocarbons (PAHs) and related compounds, such as indolo[3,2-b]carbazoles, show a high affinity for specific binding sites in biological systems. The research by Gillner et al. (1993) explores the interactions of indolo[3,2-b]carbazoles and related compounds with binding sites for dioxin in rat liver, indicating the potential application of similar compounds in studying or influencing biological pathways related to dioxin binding and possibly in the development of therapeutics targeting these pathways (Gillner et al., 1993).

Neuropeptide Y Receptor Antagonists

Compounds related to benzimidazoles have been synthesized and evaluated for their potential as selective neuropeptide Y (NPY) Y1 receptor antagonists, aiming at developing anti-obesity drugs. This suggests that structurally complex molecules like N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide might also be investigated for their interactions with specific receptors, contributing to the development of novel therapeutic agents (Zarrinmayeh et al., 1998).

Cancer Research and Hypoxia-Inducible Factors

The role of collagen prolyl hydroxylases in cancer metastasis, as investigated by Gilkes et al. (2013), highlights the importance of enzymes involved in collagen deposition and their potential as targets for cancer therapy. Compounds inhibiting or modifying the activity of similar enzymes could provide a pathway for therapeutic intervention in cancer metastasis, making the study of complex molecules like the one relevant to cancer research (Gilkes et al., 2013).

Neuroprotective Effects

The study of neuroprotective effects of certain compounds against oxidative damage in cellular models can provide insights into potential therapeutic applications for neurodegenerative diseases. Research on compounds such as methyl 3,4-dihydroxybenzoate suggests that similar complex molecules could be explored for their neuroprotective properties, contributing to the understanding and treatment of conditions like Alzheimer's and Parkinson's disease (Cai et al., 2016).